N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylbenzamide

• IUPAC Name: N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methylbenzamide
• InChI: InChI=1S/C19H16ClN3OS/c1-12-4-2-3-5-15(12)19(24)21-18-16-10-25-11-17(16)22-23(18)14-8-6-13(20)7-9-14/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key: UBXDVAFKJHZKRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C19H16ClN3OS
• Molecular Weight: 369.9 g/mol

Description

N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C19H16ClN3OS and its molecular weight is 369.87. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Synthesis of Heterocyclic Compounds with Anticancer Activity: Research has explored the synthesis of new heterocyclic compounds incorporating the chemical structure of interest, demonstrating promising anticancer activities against various cancer cell lines. For instance, pyrazoline derivatives have been evaluated for their cytotoxic effects on human pancreatic adenocarcinoma and glioblastoma cell lines, with some compounds showing significant anticancer potential (Karabacak et al., 2015).

Antimicrobial Applications

• Development of Antimicrobial Agents: The chemical structure serves as a basis for the synthesis of compounds with potent antibacterial and antifungal activities. Novel compounds have been developed and shown effective against pathogenic strains, highlighting the potential for creating new antimicrobial agents (B'Bhatt & Sharma, 2017).

Insecticidal Applications

• Insecticidal Activity of Pyrazoline Derivatives: Studies have also indicated the potential of using synthesized compounds for insecticidal purposes. Research has detailed the insecticidal activity of pyrazoline derivatives against pests such as American cockroaches and house flies, offering insights into their use as insect control agents (Hasan et al., 1996).

Electropolymerization and Material Science

• Use in Electropolymerization: The structural framework has been applied in the synthesis of polymers for electropolymerization experiments, leading to the development of materials with potential electronic applications. This includes the preparation of conjugated polymers for use in various technological applications, demonstrating the versatility of the chemical structure beyond pharmaceutical uses (Yilmaz et al., 2004).

Mechanism of Action

The mechanism of action of this compound is not directly available.